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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663 Get Quote

Technical Support Center: Managing
Supersaturated Sodium Thiosulfate Solutions
Welcome to the technical support center for the handling and management of supersaturated

sodium thiosulfate solutions. This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on preventing premature crystallization and

ensuring the stability of these solutions in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is a supersaturated solution of sodium thiosulfate?

A supersaturated solution contains a higher concentration of dissolved sodium thiosulfate than

is possible under normal equilibrium conditions at a given temperature.[1] This is achieved by

dissolving the solute in a solvent at an elevated temperature and then carefully cooling the

solution.[2] These solutions are metastable and can rapidly crystallize if disturbed.[2][3]

Q2: How long can a supersaturated sodium thiosulfate solution remain stable?

With proper preparation and handling, supersaturated solutions of sodium thiosulfate can be

metastable for extended periods, sometimes for weeks.[4] However, their stability is highly

dependent on environmental factors.

Q3: What factors can trigger the crystallization of a supersaturated sodium thiosulfate solution?
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Crystallization can be initiated by a number of factors, including:

Seed crystals: Introduction of a small crystal of sodium thiosulfate provides a nucleation site

for rapid crystallization.[1][5]

Mechanical disturbances: Agitation, scratching the inner surface of the glassware, or even

vibrations can trigger crystallization.[6]

Impurities: Dust particles or other particulate matter can act as nucleation sites.[3][7]

Temperature fluctuations: Sudden changes in temperature can affect the stability of the

solution.

Q4: What is the scientific principle behind the stability of these solutions?

Recent studies suggest that the surprising stability of supersaturated sodium thiosulfate

solutions may be due to a phenomenon known as "frustration."[4][8][9] In this state, clusters of

ions form in the solution that hinder rather than promote the formation of crystal nuclei.[4][8][9]

Troubleshooting Guide
Issue: Solution crystallizes immediately upon cooling.
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Possible Cause Recommended Solution

Contaminated Glassware

Ensure all glassware is scrupulously clean.

Wash with a suitable detergent, rinse thoroughly

with deionized or distilled water, and consider a

final rinse with a solvent like ethanol to remove

any organic residues. Dry completely before

use.

Presence of Undissolved Particles

Filter the hot, saturated solution through a

heated filter funnel to remove any undissolved

microcrystals or impurities before allowing it to

cool.

Cooling Rate is Too Fast

Allow the solution to cool slowly and without

disturbance. Place the container in an insulated

box or a temperature-controlled bath to ensure a

gradual decrease in temperature.

Impure Solute or Solvent

Use high-purity sodium thiosulfate (e.g.,

≥99.5%) and HPLC-grade water to minimize

potential nucleation sites.[4]

Issue: Solution crystallizes upon slight movement or
agitation.

Possible Cause Recommended Solution

Highly Supersaturated State

The solution may be too concentrated and

therefore inherently unstable. Consider

preparing a slightly less concentrated solution.

Vibrations in the Environment

Store the solution in a location free from

vibrations, such as a dedicated, stable shelf or a

vibration-dampening platform.

Scratched Glassware

Use new or unscratched glassware for the

preparation and storage of supersaturated

solutions. Scratches on the glass surface can

act as nucleation points.[6]
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Experimental Protocols
Protocol for Preparing a Stable Supersaturated Sodium
Thiosulfate Solution
This protocol is adapted from methodologies that have been shown to produce stable

supersaturated solutions.[4]

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), ≥99.5% purity

HPLC-grade water

Clean, scratch-free beaker or flask

Heated magnetic stirrer or ultrasound bath

Temperature controller and probe

Sterile, sealed storage vessel

Procedure:

Preparation: Prepare a 63.7 wt% solution by dissolving sodium thiosulfate pentahydrate in

HPLC-grade water.

Dissolution: Heat the mixture to 65°C in a heated ultrasound bath or on a heated magnetic

stirrer.[4] Maintain this temperature and continue agitation for approximately one hour, or

until all crystals are completely dissolved.[4]

Filtration (Optional but Recommended): For maximum stability, filter the hot solution through

a pre-warmed, fine-pored filter to remove any potential nucleation sites.

Cooling: Cover the solution to prevent contamination and allow it to cool slowly and

undisturbed to room temperature. A controlled, slow cooling rate is crucial for stability.
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Storage: Once cooled, carefully transfer the solution to a sterile, sealed container for storage

in a vibration-free environment.

Quantitative Data
Solubility of Sodium Thiosulfate Pentahydrate in Water
The following table summarizes the solubility of sodium thiosulfate pentahydrate in water at

various temperatures. This data is essential for determining the appropriate concentration for

creating a supersaturated solution.

Temperature (°C) Solubility (g / 100 g of water)

0 50.2[10]

10 59.7[10]

20 70.1[10][11]

25 75.9[10]

35 91.2[10]

45 123.9[10]

60 191.3[10]

100 231[11] or 245[10]

Visualizations
Troubleshooting Workflow for Premature Crystallization
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Troubleshooting Premature Crystallization

Premature Crystallization
Observed

Are solute and solvent
of high purity?

Is glassware
scrupulously clean?

Yes
Action: Use high-purity

reagents (e.g., >=99.5%).

No

Was the cooling process
slow and undisturbed?

Yes
Action: Thoroughly clean

and rinse glassware.

No

Was the solution handled
gently without agitation?

Yes
Action: Implement slow, controlled
cooling in an isolated environment.

No

Action: Handle with care;
store in a vibration-free area.

No

Stable Supersaturated
Solution Achieved

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting premature crystallization.
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Energy States of Sodium Thiosulfate Solutions

Energy States of Solutions

Relative Energy Levels

Unsaturated Solution
(Stable)

Saturated Solution
(Stable Equilibrium)

+ Solute

Supersaturated Solution
(Metastable)

+ Heat, + Solute,
- Cool Slowly

Crystallized State
(Lowest Energy)

- Solvent

Disturbance
(e.g., seed crystal)

Click to download full resolution via product page

Caption: Energy states of different sodium thiosulfate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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